Cas no 1935467-06-3 (4-Boc-decahydropyrido[4,3-f][1,4]oxazepine)

• Product Name: 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine
• CAS No: 1935467-06-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6239792
• PubChem ID: 130815317
• Update Time: 2026-03-11

4-Boc-decahydropyrido[4,3-f][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• tert-butyl decahydropyrido[4,3-f][1,4]oxazepine-4-carboxylate
• 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine
• SY326978
• EN300-37469406
• 1935467-06-3

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-6-7-17-11-8-14-5-4-10(11)9-15/h10-11,14H,4-9H2,1-3H3
• InChI Key： ODHBURUASHNTHN-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC2CCNCC12

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.8Ų

Additional information on 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine

Professional Introduction to 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine (CAS No. 1935467-06-3)

4-Boc-decahydropyrido[4,3-f][1,4]oxazepine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1935467-06-3, belongs to the class of fused pyridine and oxazepine derivatives. Its unique structural framework, characterized by a decahydropyrido[4,3-f][1,4]oxazepine core, makes it a promising candidate for further exploration in drug discovery and development.

The significance of 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine lies in its potential biological activity and its suitability as a scaffold for designing novel therapeutic agents. The presence of both pyridine and oxazepine moieties in its structure imparts distinct pharmacophoric features that can interact with various biological targets. This compound has been studied for its potential role in modulating neurological and cardiovascular pathways, making it a subject of interest for researchers aiming to develop treatments for conditions such as epilepsy, depression, and hypertension.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological activities and structural versatility. 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine exemplifies this trend by combining the favorable properties of pyridine derivatives with those of oxazepine-based compounds. The Boc (tert-butoxycarbonyl) protecting group on the nitrogen atom enhances the stability of the compound during synthetic processes, facilitating its use in multi-step organic synthesis and facilitating further derivatization.

The synthesis of 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine involves intricate organic transformations that require precise control over reaction conditions. Researchers have employed various methodologies, including cyclization reactions and nucleophilic substitutions, to construct the desired heterocyclic framework. The introduction of the Boc group at an appropriate position ensures that subsequent functionalization can occur without unwanted side reactions. This level of synthetic control is crucial for producing high-purity compounds suitable for preclinical and clinical studies.

One of the most compelling aspects of 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine is its potential as a lead compound for drug development. Preclinical studies have demonstrated that derivatives of this compound exhibit promising pharmacological effects. For instance, modifications to the pyridine ring have shown activity against serotonin receptors, which are implicated in mood regulation and cognitive functions. Similarly, alterations to the oxazepine moiety have yielded compounds with vasodilatory effects, suggesting utility in managing cardiovascular disorders.

The integration of computational chemistry and molecular modeling techniques has further advanced the study of 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine. These tools allow researchers to predict binding affinities and interactions with biological targets with high accuracy. By leveraging virtual screening and structure-based drug design approaches, scientists can identify optimal analogs of this compound that enhance its therapeutic potential while minimizing adverse effects. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists and bioinformaticians in modern drug discovery.

Recent advancements in biotechnology have also enabled the exploration of 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine in novel delivery systems. Nanoparticle-based formulations and prodrug strategies have been investigated to improve bioavailability and target specificity. These innovations hold promise for enhancing the efficacy of drugs derived from this scaffold while reducing systemic toxicity. The ability to tailor delivery mechanisms is a critical factor in translating preclinical findings into effective clinical therapies.

The regulatory landscape for new drug development also plays a significant role in shaping research priorities around 4-Boc-decahydropyrido[4,3-f][1,4]oxazepine. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that synthesized compounds meet stringent quality standards before advancing to human trials. This rigorous oversight is essential for ensuring patient safety and efficacy during clinical investigations.

In conclusion, 1935467-06-3 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric features makes it a valuable tool for researchers exploring treatments for neurological and cardiovascular disorders. As our understanding of molecular interactions continues to evolve, 1935467-06-3 will likely remain at the forefront of medicinal chemistry research， driving innovation in drug discovery and development.